Cas no 881191-65-7 (Piperazine,1-[6-(1H-benzimidazol-2-yl)-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]-)

• Product Name: Piperazine,1-[6-(1H-benzimidazol-2-yl)-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]-
• CAS No: 881191-65-7
• MF: C₂₃H₁₉F₃N₆O
• MW: 452.431774377823
• CID: 582148
• PubChem ID: 11568653
• Update Time: 2025-04-19

Piperazine,1-[6-(1H-benzimidazol-2-yl)-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[6-(1H-benzimidazol-2-yl)-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]-
• SCHEMBL2760695
• 2-(6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-yl)-1H-benzimidazole
• piperazine,1-[6-(1h-benzo[d]imidazol-2-yl)-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]-
• 881191-65-7
• {4-[6-(1H-BENZOIMIDAZOL-2-YL)PYRIDAZIN-3-YL]PIPERAZIN-1-YL}-(2-TRIFLUOROMETHYLPHENYL)METHANONE

• Inchi： 1S/C23H19F3N6O/c24-23(25,26)16-6-2-1-5-15(16)22(33)32-13-11-31(12-14-32)20-10-9-19(29-30-20)21-27-17-7-3-4-8-18(17)28-21/h1-10H,11-14H2,(H,27,28)
• InChI Key： ZERWUSRAQHKTLW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(N1CCN(C2=CC=C(C3=NC4C=CC=CC=4N3)N=N2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 452.15724374g/mol
• Monoisotopic Mass: 452.15724374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78Ų